Cas no 1888762-51-3 (1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1888762-51-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6165265
• PubChem ID: 115092207
• Update Time: 2025-05-20

1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid
• 1888762-51-3
• EN300-1741211

• Inchi： 1S/C9H12N2O2S/c1-11-8(9(12)13)4-7(10-11)6-2-3-14-5-6/h4,6H,2-3,5H2,1H3,(H,12,13)
• InChI Key： YDWRSKQCDOJZLW-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=C(C(=O)O)N(C)N=2)C1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.4Ų

Additional information on 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1888762-51-3)

The compound 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1888762-51-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrazole derivative is characterized by its unique structural features, including a thiolane ring and a carboxylic acid functional group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid has surged due to their versatility in designing small-molecule therapeutics. The compound's CAS number 1888762-51-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its molecular framework is often explored for structure-activity relationship (SAR) studies, particularly in targeting enzymes or receptors involved in inflammatory and metabolic diseases.

One of the key advantages of 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid lies in its synthetic accessibility. The presence of both a pyrazole core and a thiolane moiety allows for diverse chemical modifications, making it a valuable intermediate in combinatorial chemistry. This aligns with the current trend in pharmaceutical research, where fragment-based drug design (FBDD) is gaining traction. Researchers are leveraging such compounds to develop highly selective inhibitors with improved pharmacokinetic properties.

The compound's solubility and stability under physiological conditions are also areas of active investigation. Given the rising interest in oral bioavailability and drug delivery systems, 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid is being evaluated for its potential to enhance membrane permeability. These properties are critical for addressing challenges in central nervous system (CNS) drug development, a hot topic in modern pharmacology.

From an industrial perspective, CAS No. 1888762-51-3 is often referenced in patents related to kinase inhibitors and GPCR modulators. Its structural motifs are frequently incorporated into lead compounds for treating conditions like diabetes, cancer, and autoimmune disorders. The compound's scaffold diversity makes it a promising candidate for multi-target drug design, a strategy increasingly adopted to combat complex diseases.

Environmental and green chemistry considerations are also shaping the synthesis and application of 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid. Researchers are exploring catalyst-free reactions and solvent-free conditions to produce this compound sustainably. This aligns with the global push toward eco-friendly pharmaceutical manufacturing, a topic frequently searched in scientific literature and industry reports.

In summary, 1-methyl-3-(thiolan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1888762-51-3) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and drug development. Its multifaceted applications and adaptability to modern research trends ensure its continued relevance in both academic and industrial settings.